4-amino-N-[2-[[5-bromo-2-[(2-fluorophenyl)methoxy]phenyl]methylamino]ethyl]-1,2,5-oxadiazole-3-carboxamide

• Molecular Formula: C19H19BrFN5O3
• Molecular Weight: 464.3g/mol
• IUPAC Name: 4-amino-N-[2-[[5-bromo-2-[(2-fluorophenyl)methoxy]phenyl]methylamino]ethyl]-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C19H19BrFN5O3/c20-14-5-6-16(28-11-12-3-1-2-4-15(12)21)13(9-14)10-23-7-8-24-19(27)17-18(22)26-29-25-17/h1-6,9,23H,7-8,10-11H2,(H2,22,26)(H,24,27)
• InChI Key: VJTIFSGFGLTUDR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)Br)CNCCNC(=O)C3=NON=C3N)F

Description

4-amino-N-[2-[[5-bromo-2-[(2-fluorophenyl)methoxy]phenyl]methylamino]ethyl]-1,2,5-oxadiazole-3-carboxamide is an aromatic amine.

Scientific Research Applications

Reactivity and Synthesis

• Synthesis of Derivatives : A study by Nikolaenkova et al. (2019) explored the reactivity of oximes with similar structures, leading to the formation of various derivatives like 5-aryl(hetaryl)-1-hydroxy-1H-imidazole-2-carboxylic acid ethyl esters (Nikolaenkova, E. B., Tikhonov, A., & Grishchenko, S. Y., 2019).

• Synthesis of Hybrid Molecules : Başoğlu et al. (2013) investigated the microwave-assisted synthesis of hybrid molecules containing this compound's derivatives, focusing on their antimicrobial and other biological activities (Başoğlu, S., Ulker, S., Alpay‐Karaoglu, S., & Demirbas, N., 2013).

• Antidiabetic Activity : Lalpara et al. (2021) synthesized a series of derivatives and evaluated them for antidiabetic activity, demonstrating the compound's potential in this area (Lalpara, J., Vachhani, M., Hadiyal, S., Goswami, S., & Dubal, G., 2021).

Molecular Structure and Properties

• Structural Analysis : Köysal et al. (2005) performed a structural analysis of N-substituted derivatives, providing insights into their geometric parameters and molecular interactions (Köysal, Y., Işık, Ş., Sahin, G., & Palaska, E., 2005).

• Cytotoxic Activity : Hassan et al. (2014) explored the synthesis of new derivatives and their cytotoxic activity against Ehrlich Ascites Carcinoma cells, highlighting the compound's potential in cancer research (Hassan, A. S., Hafez, T., & Osman, S. A., 2014).

• Practical Synthesis for Antagonists : Ikemoto et al. (2005) described a practical method for synthesizing an orally active antagonist related to this compound, emphasizing its pharmaceutical potential (Ikemoto, T., Ito, T., Nishiguchi, A., Miura, S., & Tomimatsu, K., 2005).

Applications in Optoelectronics and Drug Design

• Nonlinear Optical Characterization : Chandrakantha et al. (2011) synthesized derivatives containing 2-fluoro-4-methoxy phenyl, examining their optical nonlinearity and potential applications in optoelectronics (Chandrakantha, B., Isloor, A., Philip, R., Mohesh, M., Shetty, P., & Vijesh, A. M., 2011).

• Antibacterial Activity : Aghekyan et al. (2020) investigated the synthesis of novel oxadiazoles and their antibacterial properties, contributing to the understanding of this compound's utility in drug development (Aghekyan, А. А., Mkryan, G. G., Panosyan, H., Safaryan, A., & Stepanyan, H. M., 2020).